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Compound of Interest

Compound Name: contracon

Cat. No.: B1167394

Technical Support Center: ContraCon
Temperature and Humidity Sensors

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the calibration and troubleshooting of temperature
and humidity sensors in equipment utilizing the ContraCon decontamination routine, such as
the Thermo Scientific Heracell 150i and 240i CO2 incubators.

Frequently Asked Questions (FAQs)

Q1: How often do the temperature and humidity sensors in my ContraCon-equipped incubator
need to be calibrated?

Al: For optimal performance and to ensure the validity of your experimental conditions, regular
calibration is crucial. A recommended calibration interval for the temperature sensor is every six
months.[1] While specific guidelines for the humidity sensor are not as explicitly defined in the
available documentation, a similar biannual or annual calibration schedule is a good laboratory
practice, depending on the criticality of the humidity levels for your research.

Q2: Can the temperature and humidity sensors remain inside the incubator during a
ContraCon decontamination cycle?

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1167394?utm_src=pdf-interest
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LED/brochures/Heracell%20150i%20and%20240i%20CO2%200820%20Web.pdf
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

A2: Yes, the sensors are designed to be thermostable and can remain in place during the 90°C
moist heat ContraCon decontamination routine.[1][2][3] This simplifies the decontamination
process as it eliminates the need to disassemble and remove the sensors.[2][3]

Q3: What is the expected temperature and humidity accuracy in a Heracell incubator with
ContraCon?

A3: The Heracell 150i incubator is specified to have a temperature stability of £0.1°C and a
uniformity of £0.5°C at 37°C. Under normal operating conditions at 37°C, a relative humidity of
approximately 93% is achieved.[4]

Calibration Requirements and Protocols

Regular calibration of the temperature and humidity sensors is critical for maintaining an
optimal and reproducible environment for your experiments.

: o E

Specification/Recommend

Parameter . Source
ation

Temperature

Calibration Frequency Every 6 months [1]

Temperature Stability 1+0.1°C at 37°C

Temperature Uniformity +0.5°C at 37°C

Humidity

Recommended Calibration Annually (as per good

Frequency laboratory practice)

Expected Relative Humidity Approx. 93% at 37°C [4]

Experimental Protocol: Temperature Sensor Calibration

This protocol is based on the procedure for the Heracell 150i/240i incubators.
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Objective: To calibrate the incubator's internal temperature sensor against a certified reference
thermometer.

Materials:

o Calibrated reference thermometer with an accuracy of > £0.1°C.[4]

 |sothermal container (e.g., a flask filled with glycerol).[4]

o Deionized water for the humidity reservoir.[1]

Procedure:

e Preparation:

o Ensure the incubator has been running at the desired setpoint (e.g., 37°C) for at least two
hours to stabilize.[1]

o Fill the water reservoir in the base of the incubator with deionized water.[1]

o Place the probe of the calibrated reference thermometer into the isothermal container
(glycerol flask).

o Position the isothermal container in the center of the incubator.[4]

o Feed the reference thermometer's cable through the access port at the back of the
incubator.

¢ Stabilization:

o Close the incubator door and allow the reference thermometer reading to stabilize for at
least 10-12 hours. Do not open the door during this period.[1]

e Calibration:

o After the stabilization period, compare the temperature reading of the reference
thermometer with the incubator's displayed temperature.
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o If there is a significant deviation, access the calibration menu on the incubator's control

panel.

o Follow the on-screen instructions to adjust the incubator's temperature reading to match

the value from the calibrated reference thermometer.

Troubleshooting Guides

This section addresses common issues you may encounter with the temperature and humidity

SEensors.

Temperature Troubleshooting

Issue

Potential Cause

Troubleshooting Steps

Temperature deviation from

setpoint

Improper calibration

Recalibrate the temperature
sensor using the protocol

above.

Door not sealing properly

Check the door gasket for any
damage or debris and ensure

it is closing tightly.

Blocked airflow

Ensure that shelves and
equipment inside the incubator
are not obstructing the internal

fan.

"Actual value not plausible"

error message

Implausible temperature signal

1. Reset the unit. 2. If the error
persists, contact technical

service.[5]

"Sensor breakage" error

message

The measured value exceeds

the accepted limit

1. Dry the sensor. 2. If the error

persists, request service.[5]

Humidity Troubleshooting
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Issue

Potential Cause Troubleshooting Steps

Low humidity levels

Check the water level in the

Insufficient water in the incubator's water reservoir and
reservoir refill with sterile distilled water
as needed.

Incorrect water type

Ensure you are using sterile
distilled water. Tap water can
lead to mineral buildup and

affect humidification.

Door left open for an extended

period

Minimize the duration of door
openings to allow for faster

humidity recovery.

"Humidity sensor probe break"

error message

Defective humidity sensor in Contact technical service for

the sensor block sensor replacement.

Condensation inside the

chamber

Ensure the laboratory
High ambient humidity environment has controlled

humidity levels.

Improperly sealed inner door

Check the seal of the inner
glass door(s) to ensure a tight
fit.

Visual Diagrams

Logical Relationship for Calibration Requirement
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Caption: Logical triggers for performing sensor calibration.

Troubleshooting Flowchart for Humidity Issues
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Caption: Step-by-step troubleshooting for low humidity readings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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